Cas no 1361558-99-7 (6-Fluoro-3-(2,3,4-trichlorophenyl)-2-(trifluoromethyl)pyridine)

• Product Name: 6-Fluoro-3-(2,3,4-trichlorophenyl)-2-(trifluoromethyl)pyridine
• CAS No: 1361558-99-7
• MF: C₁₂H₄Cl₃F₄N
• MW: 344.519474029541
• CID: 4967695
• Update Time: 2025-05-20

6-Fluoro-3-(2,3,4-trichlorophenyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-3-(2,3,4-trichlorophenyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C12H4Cl3F4N/c13-7-3-1-5(9(14)10(7)15)6-2-4-8(16)20-11(6)12(17,18)19/h1-4H
• InChI Key： SGLADVMFCKZDRV-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1=CC=C(N=C1C(F)(F)F)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 341
• XLogP3: 5.7
• Topological Polar Surface Area: 12.9

Additional information on 6-Fluoro-3-(2,3,4-trichlorophenyl)-2-(trifluoromethyl)pyridine

6-Fluoro-3-(2,3,4-trichlorophenyl)-2-(trifluoromethyl)pyridine: A Comprehensive Overview

6-Fluoro-3-(2,3,4-trichlorophenyl)-2-(trifluoromethyl)pyridine, identified by the CAS number 1361558-99-7, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of pyridine derivatives, which are widely recognized for their versatility and utility in chemical synthesis. The molecule features a pyridine ring substituted with a trifluoromethyl group at position 2, a fluoro group at position 6, and a trichlorophenyl group at position 3. These substituents confer unique electronic and steric properties to the molecule, making it an intriguing subject for both academic research and industrial applications.

The synthesis of 6-Fluoro-3-(2,3,4-trichlorophenyl)-2-(trifluoromethyl)pyridine involves a series of intricate organic reactions. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels. For instance, the use of palladium-catalyzed coupling reactions has been reported as an efficient strategy for constructing the trichlorophenyl-pyridine moiety. Additionally, the introduction of the trifluoromethyl group via electrophilic substitution has been optimized to minimize side reactions and improve selectivity.

One of the most notable applications of this compound lies in its use as an intermediate in pharmaceutical chemistry. The presence of multiple electron-withdrawing groups (such as fluorine and trifluoromethyl) enhances the compound's ability to act as a bioisostere in drug design. Recent studies have explored its potential as a lead compound in the development of novel antiviral agents. For example, researchers have demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain viral proteases, making them promising candidates for antiviral drug discovery.

In addition to its pharmaceutical applications, 6-Fluoro-3-(2,3,4-trichlorophenyl)-2-(trifluoromethyl)pyridine has also found utility in agrochemicals. Its ability to modulate plant growth and development has been leveraged in the creation of plant growth regulators. Recent field trials have shown that certain analogs of this compound can enhance crop resilience against environmental stressors such as drought and salinity.

The environmental impact of this compound is another area of active research. Given its complex structure and multiple halogen substituents, understanding its fate in natural ecosystems is crucial for assessing its safety profile. Studies conducted under controlled laboratory conditions suggest that the compound undergoes slow degradation under aerobic conditions but exhibits rapid photodegradation when exposed to UV light. These findings underscore the importance of proper waste management practices when handling this compound.

From a structural perspective, the molecule's pyridine ring serves as a rigid framework that facilitates various types of molecular interactions. The trifluoromethyl group at position 2 imparts strong electron-withdrawing effects, which can influence both the physical and chemical properties of the molecule. Meanwhile, the fluoro group at position 6 contributes to overall molecular stability while also enhancing lipophilicity—a property that is often desirable in drug design.

The trichlorophenyl group at position 3 introduces additional complexity into the molecule's structure. This substituent not only increases molecular weight but also introduces significant steric hindrance around the pyridine ring. Such steric effects can play a critical role in determining the compound's bioavailability and pharmacokinetic profile when used as a drug candidate.

In terms of spectroscopic characterization, recent advances in analytical techniques have provided deeper insights into the electronic structure of this compound. For instance, high-resolution mass spectrometry (HRMS) has been employed to confirm the molecular formula and exact mass of CAS No 1361558-99-7. Additionally, nuclear magnetic resonance (NMR) spectroscopy has been used to elucidate the spatial arrangement of substituents around the pyridine ring.

The development of efficient analytical methods for detecting this compound in complex matrices is another area that has garnered significant attention. Given its potential use in both therapeutic and agricultural settings, accurate quantification methods are essential for ensuring product quality and safety compliance.

In conclusion, 6-Fluoro-3-(2,3,4-trichlorophenyl)-2-(trifluoromethyl)pyridine, with its unique structural features and diverse applications, continues to be a focal point for scientific inquiry. As research progresses, it is anticipated that new insights into its properties will further expand its utility across various industries.